Cas no 885268-98-4 (2-(3-methylbenzenesulfonamido)acetic acid)
2-(3-methylbenzenesulfonamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-([(3-METHYLPHENYL)SULFONYL]AMINO)ACETIC ACID
- GLYCINE, N-[(3-METHYLPHENYL)SULFONYL]-
- (m-Tolylsulfonyl)glycine
- F9995-0626
- AKOS000129084
- HY-W026622
- 885268-98-4
- 2-[(3-methylphenyl)sulfonylamino]acetic acid
- CS-0070646
- DA-69172
- 2-(3-methylbenzenesulfonamido)acetic acid
-
- Inchi: 1S/C9H11NO4S/c1-7-3-2-4-8(5-7)15(13,14)10-6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
- InChI Key: LLWHUIBFHVGSNA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C)C=1)(NCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 229.04087901g/mol
- Monoisotopic Mass: 229.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 91.8Ų
2-(3-methylbenzenesulfonamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M289766-100mg |
(m-tolylsulfonyl)glycine |
885268-98-4 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M289766-500mg |
(m-tolylsulfonyl)glycine |
885268-98-4 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M289766-1g |
(m-tolylsulfonyl)glycine |
885268-98-4 | 1g |
$ 660.00 | 2022-06-04 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CB9995-0626-250mg |
(m-tolylsulfonyl)glycine |
885268-98-4 | 95%+ | 250mg |
¥2417.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB9995-0626-500mg |
(m-tolylsulfonyl)glycine |
885268-98-4 | 95%+ | 500mg |
¥3704.00 | 2023-09-15 | |
| Life Chemicals | F9995-0626-0.25g |
2-(3-methylbenzenesulfonamido)acetic acid |
885268-98-4 | 95%+ | 0.25g |
$263.0 | 2023-09-05 | |
| Life Chemicals | F9995-0626-0.5g |
2-(3-methylbenzenesulfonamido)acetic acid |
885268-98-4 | 95%+ | 0.5g |
$469.0 | 2023-09-05 | |
| Life Chemicals | F9995-0626-1g |
2-(3-methylbenzenesulfonamido)acetic acid |
885268-98-4 | 95%+ | 1g |
$839.0 | 2023-09-05 | |
| Life Chemicals | F9995-0626-2.5g |
2-(3-methylbenzenesulfonamido)acetic acid |
885268-98-4 | 95%+ | 2.5g |
$1678.0 | 2023-09-05 | |
| Life Chemicals | F9995-0626-5g |
2-(3-methylbenzenesulfonamido)acetic acid |
885268-98-4 | 95%+ | 5g |
$2517.0 | 2023-09-05 |
2-(3-methylbenzenesulfonamido)acetic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(3-methylbenzenesulfonamido)acetic acid
2-(3-Methylbenzenesulfonamido)acetic Acid: A Key Compound in Pharmaceutical Research
2-(3-Methylbenzenesulfonamido)acetic acid, with the CAS No. 885268-98-4, represents a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has attracted considerable attention due to its potential applications in drug development and molecular biology. As a sulfonamide derivative, it exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. Recent studies have further expanded its relevance in the context of modern therapeutic strategies, making it a focal point for researchers and pharmaceutical companies alike.
Structurally, 2-(3-Methylbenzenesulfonamido)acetic acid consists of a central acetic acid group conjugated to a sulfonamide moiety derived from 3-methylbenzene. The sulfonamide functional group, which is a common feature in many pharmacologically active compounds, plays a critical role in modulating the compound's interactions with biological targets. This structural feature not only enhances its chemical stability but also allows for the fine-tuning of its pharmacological profile through structural modifications. The presence of the methyl group on the benzene ring further contributes to the compound's hydrophobicity, influencing its solubility and bioavailability.
Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(3-Methylbenzenesulfonamido)acetic acid through various methodologies. One notable approach involves the use of nucleophilic substitution reactions, where the sulfonamide group is introduced via a two-step process. This method, described in a 2023 study published in Journal of Medicinal Chemistry, has demonstrated high yields and selectivity, making it a preferred route for large-scale synthesis. The study also highlighted the importance of reaction conditions, such as temperature and solvent choice, in optimizing the efficiency of the synthesis process.
From a biological perspective, 2-(3-Methylbenzenesulfonamido)acetic acid has been investigated for its potential therapeutic applications. A 2024 review in Drug Discovery Today emphasized its role as a lead compound in the development of novel anti-inflammatory agents. The compound's ability to inhibit specific inflammatory pathways, such, as NF-κB activation, has been demonstrated in preclinical models. Additionally, its interaction with protein kinase C (PKC) has been explored as a potential mechanism for its anti-cancer effects, with promising results observed in in vitro studies.
One of the most exciting areas of research involving 2-(3-Methylbenzenesulfonamido)acetic acid is its application in the field of targeted drug delivery. A 2023 study in Nature Communications reported the use of this compound as a molecular scaffold for the design of prodrugs. By conjugating it with targeting ligands, researchers were able to enhance the specificity of drug delivery to cancer cells, significantly reducing systemic toxicity. This approach represents a significant step forward in the development of more effective and safer therapeutic agents.
The compound's potential in the treatment of neurodegenerative diseases has also been a focus of recent research. A 2024 study published in Neuropharmacology explored its neuroprotective effects, suggesting that it may modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease. The study's findings indicate that 2-(3-Methylbenzenesulfonamido)acetic acid could serve as a valuable tool in the development of therapies targeting neurodegenerative conditions.
Another area of interest is the compound's role in the development of antimicrobial agents. A 2023 report in Antimicrobial Agents and Chemotherapy highlighted its ability to disrupt bacterial cell membranes, leading to cell lysis. This property makes it a promising candidate for the design of new antibiotics, particularly in the context of increasing resistance to conventional antibiotics. The study also noted that the compound's low toxicity to mammalian cells further supports its potential as a therapeutic agent.
In the realm of drug formulation, 2-(3-Methylbenzenesulfonamido)acetic acid has been studied for its compatibility with various excipients and its stability under different storage conditions. A 2023 article in Pharmaceutical Research discussed the development of a sustained-release formulation using this compound as an active ingredient. The study demonstrated that the compound's solubility can be tailored by modifying its crystalline form, which is crucial for optimizing its therapeutic efficacy.
Despite its promising potential, the use of 2-(3-Methylbenzenesulfonamido)acetic acid in therapeutic applications is still in its early stages. Ongoing research is focused on addressing challenges such as its metabolic stability and potential side effects. A 2024 study in Drug Metabolism and Disposition investigated the metabolic pathways of the compound in vivo, revealing that it undergoes extensive hepatic metabolism. Understanding these metabolic processes is essential for predicting its pharmacokinetic profile and ensuring its safety in clinical settings.
Furthermore, the compound's environmental impact is an important consideration in its development as a pharmaceutical agent. A 2023 report in Environmental Science & Technology assessed the biodegradability of 2-(3-Methylbenzenesulfonamido)acetic acid and found that it can be readily degraded by certain microbial strains. This finding is significant for minimizing its environmental footprint, which is a growing concern in the pharmaceutical industry.
In conclusion, 2-(3-Methylbenzenesulfonamido)acetic acid represents a versatile and promising molecule with a wide range of applications in pharmaceutical research. Its structural characteristics, combined with its diverse biological activities, make it a valuable candidate for the development of new therapeutic agents. As research in this area continues to advance, the compound is likely to play an increasingly important role in the quest for more effective and safer treatments for a variety of diseases.
For researchers and pharmaceutical companies, the continued exploration of 2-(3-Methylbenzenesulfonamido)acetic acid offers exciting opportunities to innovate and improve existing therapeutic strategies. The compound's potential in areas such as anti-inflammatory therapy, cancer treatment, and antimicrobial development underscores its significance in modern pharmacology. As new studies are published and new methodologies are developed, the compound is poised to become an even more important player in the field of drug discovery.
Ultimately, the future of 2-(3-Methylbenzenesulfonamido)acetic acid lies in its ability to adapt to the evolving needs of the pharmaceutical industry. By leveraging its unique properties and exploring new avenues of research, scientists can unlock its full potential and contribute to the advancement of medicine. As such, this compound is not only a subject of scientific interest but also a promising candidate for the development of novel therapies that could benefit patients worldwide.
885268-98-4 (2-(3-methylbenzenesulfonamido)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)